Cas no 735305-32-5 (ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate)

• Product Name: ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate
• CAS No: 735305-32-5
• MF: C₁₅H₁₈ClN₃O₃S
• MW: 355.83972120285
• CID: 3106237
• PubChem ID: 2466476
• Update Time: 2025-06-07

ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 4-chloro-5-methyl-2-(morpholin-4-ylmethyl)thieno[2,3-d]pyrimidine-6-c arboxylate
• ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate
• ethyl 4-chloro-5-methyl-2-(morpholin-4-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylate
• SMR000342545
• SR-01000045494-1
• ethyl4-chloro-5-methyl-2-(morpholin-4-ylmethyl)thieno[2,3-d]pyrimidine-6-carboxylate
• G40628
• EN300-07004
• SR-01000045494
• Ethyl 4-chloro-5-methyl-2-(4-morpholinylmethyl)thieno[2,3-d]pyrimidine-6-carboxylate
• C15H18ClN3O3S
• CS-0220588
• Z56933002
• DTXSID501129436
• AKOS030698604
• 735305-32-5
• MLS000516375

• Inchi： 1S/C15H18ClN3O3S/c1-3-22-15(20)12-9(2)11-13(16)17-10(18-14(11)23-12)8-19-4-6-21-7-5-19/h3-8H2,1-2H3
• InChI Key： DJIDWYASWSVLJI-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C)=C(C(=O)OCC)SC2=NC(CN2CCOCC2)=N1

Computed Properties

• Exact Mass: 355.0757403Da
• Monoisotopic Mass: 355.0757403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate

Ethyl 4-Chloro-5-Methyl-2-[(Morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 735305-32-5): An Overview

Ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 735305-32-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate is characterized by a thienopyrimidine core with specific functional groups that contribute to its unique pharmacological profile. The presence of a chloro group at the 4-position, a methyl group at the 5-position, and a morpholine-substituted methyl group at the 2-position imparts specific chemical and biological properties to this compound.

Recent studies have highlighted the potential of thienopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thienopyrimidine derivatives exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. The specific structure of ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate has been shown to enhance its antiviral efficacy by interacting with viral enzymes and disrupting their function.

In addition to its antiviral properties, ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

The morpholine moiety in ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate plays a significant role in modulating its biological activity. Morpholine is a versatile heterocyclic compound that can form hydrogen bonds and participate in hydrophobic interactions, making it an attractive scaffold for drug design. The presence of this moiety enhances the solubility and bioavailability of the compound, which are critical factors for its therapeutic effectiveness.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings provide a strong foundation for further clinical development and potential future applications in medicine.

The synthesis of ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate involves several steps, including the formation of the thienopyrimidine core and subsequent functionalization with the desired substituents. Advanced synthetic methods such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to optimize the yield and purity of the final product.

In conclusion, ethyl 4-chloro-5-methyl-2-[(morpholin-4-yl)methyl]thieno[2,3-d]pyrimidine-6-< span style=" font - weight :bold ;"> carboxylate strong > (CAS No . 735305 - 32 - 5 ) represents a promising lead compound in medicinal chemistry , with potential applications in antiviral and anticancer therapy . Ongoing research continues to explore its full therapeutic potential , making it an exciting area of study for scientists and clinicians alike . p > article > response >